1-(2,3-difluorobenzyl)-3-nitro-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-[(2,3-difluorophenyl)methyl]-3-nitropyrazole-4-carboxylic acid
• InChI: InChI=1S/C11H7F2N3O4/c12-8-3-1-2-6(9(8)13)4-15-5-7(11(17)18)10(14-15)16(19)20/h1-3,5H,4H2,(H,17,18)
• InChI Key: VEKHKLFCULTTFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)CN2C=C(C(=N2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C11H7F2N3O4
• Molecular Weight: 283.19 g/mol

Description

1-(2,3-difluorobenzyl)-3-nitro-1H-pyrazole-4-carboxylic acid, commonly known as DFBNPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of DFBNPC is not fully understood. However, studies have suggested that DFBNPC exerts its anticancer activity by inducing apoptosis and inhibiting cell proliferation. DFBNPC has also been found to inhibit the NF-κB signaling pathway, which plays a crucial role in inflammation and cancer.
Biochemical and Physiological Effects:
DFBNPC has been found to have several biochemical and physiological effects. In vitro studies have shown that DFBNPC induces DNA damage and cell cycle arrest in cancer cells. DFBNPC has also been found to inhibit the migration and invasion of cancer cells. In vivo studies have shown that DFBNPC has a favorable pharmacokinetic profile and can effectively inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

DFBNPC has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and has a low toxicity profile. DFBNPC is also stable under physiological conditions, making it suitable for in vivo studies. However, DFBNPC has some limitations, including its low solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the research on DFBNPC. One potential direction is to study the synergistic effects of DFBNPC with other anticancer agents. Another direction is to investigate the potential of DFBNPC as a therapeutic agent for other diseases, such as inflammatory bowel disease. Additionally, further studies are needed to elucidate the mechanism of action of DFBNPC and to optimize its pharmacological properties.
In conclusion, DFBNPC is a promising therapeutic agent that has shown significant potential in scientific research applications. Its potent anticancer activity and inhibitory effects on inflammation make it an attractive candidate for further investigation. While there are some limitations to its use in lab experiments, DFBNPC's favorable pharmacokinetic profile and stability under physiological conditions make it a valuable tool for scientific research.

Synthesis Methods

DFBNPC can be synthesized through a multistep process involving the reaction of 2,3-difluorobenzylamine with ethyl 2-nitroacrylate to form the intermediate 1-(2,3-difluorobenzyl)-3-nitroprop-2-en-1-ol. This intermediate is then subjected to cyclization with hydrazine hydrate to yield DFBNPC.

Scientific Research Applications

DFBNPC has shown promising results in various scientific research applications. One such application is in the field of cancer research where DFBNPC has been found to possess potent anticancer activity against a range of cancer cell lines. DFBNPC has also been studied for its potential as an anti-inflammatory agent and has shown significant inhibitory effects on the production of pro-inflammatory cytokines.